Ethyl (5-chloro-1,3-dihydro-2-benzofuran-1-yl)acetate

• Molecular Formula: C12H13ClO3
• Molecular Weight: 240.68 g/mol
• IUPAC Name: ethyl 2-(5-chloro-1,3-dihydro-2-benzofuran-1-yl)acetate
• InChI: InChI=1S/C12H13ClO3/c1-2-15-12(14)6-11-10-4-3-9(13)5-8(10)7-16-11/h3-5,11H,2,6-7H2,1H3
• InChI Key: FLBWGGNZUBHLIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1C2=C(CO1)C=C(C=C2)Cl

Description

Ethyl (5-chloro-1,3-dihydro-2-benzofuran-1-yl)acetate is a useful research compound. Its molecular formula is C12H13ClO3 and its molecular weight is 240.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Chloro-1,3-dihydro-2-benzofuran-1-ol (2.95 g, 17.3 mmol) was dissolved in THF (60 mL) and cooled to 0° C. Triethyl phosphonoacetate (11.7 g, 52.1 mmol) and caesium carbonate (17 g, 52.1 mmol) were added. After 20 min the cold bath was removed and the reaction mixture allowed to stir at room temperature for 3 h, then quenched with a saturated solution of ammonium chloride and extracted with ethyl acetate. The combined organic layers were washed with brine, dried (MgSO4), filtered and evaporated in vacuo. Purification by column chromatography, eluting with ethyl acetate/hexane (1:4), yielded the title compound as a colourless oil.